Cas no 99758-61-9 (Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro-
• CAS No: 99758-61-9
• MF: C₁₃H₁₇N₃O₆
• MW: 311.290583372116
• CID: 750096
• PubChem ID: 71332165
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro-
• 1-tert-butyl-3-ethyl-5-methyl-2,4,6-trinitrobenzene
• 99758-61-9
• DTXSID20760659

• Inchi： 1S/C13H17N3O6/c1-6-8-10(14(17)18)7(2)11(15(19)20)9(13(3,4)5)12(8)16(21)22/h6H2,1-5H3
• InChI Key： YYCXRALCZMSFCB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(CC)=C(C(C)=C(C=1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 311.11173527g/mol
• Monoisotopic Mass: 311.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 138Ų